synthesis of 2,2',3,3',6-Pentachlorobiphenyl
synthesis of 2,2',3,3',6-Pentachlorobiphenyl
An In-depth Technical Guide to the Synthesis of 2,2',3,3',6-Pentachlorobiphenyl (PCB 85)
Abstract
This technical guide provides a comprehensive overview of the synthetic strategies for producing 2,2',3,3',6-Pentachlorobiphenyl, also known as PCB congener 85. Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants, and the availability of pure individual congeners is crucial for toxicological research, environmental monitoring, and the development of analytical reference standards. This document moves beyond a simple recitation of methods to explain the underlying chemical principles, the rationale behind procedural choices, and the critical parameters for success. We will focus on modern, high-yield catalytic methods, particularly the Suzuki-Miyaura cross-coupling reaction, while also discussing classical approaches like the Ullmann coupling. Detailed, field-tested protocols, safety considerations, and analytical characterization are presented to ensure a reproducible and safe synthesis.
Introduction: The Significance of PCB 85 Synthesis
Polychlorinated biphenyls (PCBs) are a family of 209 distinct aromatic compounds (congeners) that were once widely used in industrial applications such as dielectric fluids and coolants.[1] Their chemical stability, a trait valued in industry, has led to their persistence in the environment, bioaccumulation in food chains, and association with a range of adverse health effects, including liver damage and respiratory disorders.[2]
The synthesis of individual, analytically pure PCB congeners like 2,2',3,3',6-pentachlorobiphenyl (PCB 85) is not for commercial production but is a critical necessity for the scientific community. These pure standards are indispensable for:
-
Toxicological Studies: To understand the specific biological effects and mechanisms of action of individual congeners, which can vary significantly based on their chlorine substitution pattern.
-
Analytical Reference Materials: For the accurate calibration of sensitive analytical instrumentation, such as gas chromatography-mass spectrometry (GC-MS), used to detect and quantify PCBs in environmental and biological samples.[3]
-
Metabolism Studies: To investigate how organisms metabolize specific PCBs, leading to the formation of hydroxylated or other metabolic byproducts.[4][5]
The primary challenge in PCB synthesis is achieving regioselectivity—placing chlorine atoms at the correct positions on the biphenyl core and coupling the two specific phenyl rings without generating a mixture of unwanted isomers.
Strategic Approaches to Aryl-Aryl Bond Formation
The core of any PCB synthesis is the formation of the C-C bond connecting the two phenyl rings. Several methods have been developed, each with distinct advantages and limitations.
The Ullmann Coupling Reaction
The Ullmann reaction is a classical method that involves the copper-mediated coupling of two aryl halides.[6] It is particularly useful for synthesizing symmetrical PCBs or highly ortho-substituted congeners that are challenging to produce with other methods.[7][8]
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Mechanism: The reaction typically requires high temperatures (>200 °C) and stoichiometric amounts of copper, often as a copper-bronze alloy, to proceed.[6][8] The mechanism is thought to involve the formation of an organocopper intermediate.
-
Causality of Choice: This method is often chosen when steric hindrance around the coupling site is high. The high energy input helps overcome the activation barrier for coupling heavily substituted rings. However, for unsymmetrical PCBs like PCB 85, the Ullmann reaction is inefficient. It leads to a statistical mixture of three products: two symmetrical homocoupling products and the desired unsymmetrical cross-coupling product, resulting in low yields and complex purification challenges.[7] Modified Ullmann conditions using milder temperatures have been developed but selectivity remains a concern.[7][9]
The Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling is a more modern and versatile method for C-C bond formation. It utilizes a palladium catalyst to couple an organoboron compound (typically a boronic acid) with an aryl halide or triflate.[10][11]
-
Mechanism: The catalytic cycle involves three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the aryl group from the boron atom to the palladium complex (which requires activation by a base), and reductive elimination to form the biaryl product and regenerate the Pd(0) catalyst.
-
Causality of Choice: The Suzuki coupling is the preferred method for synthesizing unsymmetrical PCBs like PCB 85 due to its high selectivity, excellent yields, and milder reaction conditions.[10][12] The reaction's tolerance of a wide range of functional groups and the relative stability and low toxicity of boronic acids further enhance its utility.[11][13] The primary limitation can be the commercial availability of the specific chlorinated boronic acids or aryl halides required as starting materials.[12]
Other Methods
Other approaches like the Cadogan-Gomberg-Bachmann reaction exist but are generally less selective for producing specific unsymmetrical congeners.[14] The Grignard reaction, while a cornerstone of C-C bond formation, typically involves the addition of an organomagnesium halide to a carbonyl group and is less commonly employed for direct aryl-aryl cross-coupling in this context.[15][16]
Recommended Synthesis of 2,2',3,3',6-Pentachlorobiphenyl (PCB 85) via Suzuki-Miyaura Coupling
For the synthesis of PCB 85, the Suzuki-Miyaura coupling offers the most logical and efficient pathway due to its superior control over regioselectivity.
Retrosynthetic Analysis
The target molecule, 2,2',3,3',6-Pentachlorobiphenyl, can be disconnected at the central C-C bond. This leads to two possible precursor pairs for a Suzuki coupling:
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Route A: Coupling of 2,3,6-trichlorophenylboronic acid with 1-bromo-2,3-dichlorobenzene .
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Route B: Coupling of 2,3-dichlorophenylboronic acid with a 2,3,6-trichlorophenyl halide (e.g., 1-bromo-2,3,6-trichlorobenzene).
The choice between these routes often depends on the commercial availability and stability of the starting materials. Both routes are viable. The following protocol will detail Route A.
Diagram 1: General Catalytic Cycle of the Suzuki-Miyaura Reaction
Caption: The catalytic cycle for Suzuki-Miyaura cross-coupling.
Diagram 2: Specific Suzuki-Miyaura Route to PCB 85
Caption: Reaction scheme for the synthesis of PCB 85.
Detailed Experimental Protocol
Disclaimer: The handling of PCBs and their precursors requires strict adherence to safety protocols. This protocol must be performed by trained personnel in a certified chemical laboratory.
Reagents and Equipment
| Reagent/Material | M.W. | Amount (Scale: 1 mmol) | Moles | Equiv. |
| 1-Bromo-2,3-dichlorobenzene | 225.90 | 226 mg | 1.0 mmol | 1.0 |
| 2,3,6-Trichlorophenylboronic acid | 225.21 | 270 mg | 1.2 mmol | 1.2 |
| Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) | 915.72 | 23 mg | 0.025 mmol | 0.05 (Pd) |
| 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (S-Phos) | 410.51 | 41 mg | 0.1 mmol | 0.1 |
| Potassium Phosphate (K₃PO₄), anhydrous | 212.27 | 637 mg | 3.0 mmol | 3.0 |
| Toluene, anhydrous | - | 8 mL | - | - |
| Deionized Water | - | 2 mL | - | - |
Equipment:
-
Oven-dried 25 mL Schlenk flask with a magnetic stir bar
-
Septa and nitrogen/argon inlet
-
Condenser
-
Heating mantle with temperature controller and oil bath
-
Standard glassware for work-up (separatory funnel, flasks)
-
Rotary evaporator
-
Silica gel for column chromatography
Step-by-Step Procedure
-
Reaction Setup:
-
To the oven-dried Schlenk flask, add 1-bromo-2,3-dichlorobenzene (1.0 eq), 2,3,6-trichlorophenylboronic acid (1.2 eq), Pd₂(dba)₃ (0.025 eq), S-Phos (0.1 eq), and K₃PO₄ (3.0 eq).
-
Seal the flask with a septum, and purge with an inert gas (argon or nitrogen) for 10-15 minutes. This is critical as the Pd(0) catalyst is oxygen-sensitive.
-
-
Solvent Addition:
-
Under the inert atmosphere, add anhydrous toluene (8 mL) and deionized water (2 mL) via syringe. The biphasic system is common for Suzuki couplings with inorganic bases.
-
-
Reaction Execution:
-
Fit the flask with a condenser under a positive pressure of inert gas.
-
Lower the flask into an oil bath preheated to 90 °C.
-
Stir the reaction mixture vigorously for 12-24 hours. The mixture will typically turn dark brown or black.
-
Self-Validation: Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS analysis of a small aliquot. The disappearance of the limiting starting material (1-bromo-2,3-dichlorobenzene) indicates completion.
-
-
Work-up and Extraction:
-
Cool the reaction mixture to room temperature.
-
Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).
-
Transfer to a separatory funnel, shake, and separate the layers.
-
Extract the aqueous layer twice more with ethyl acetate (2 x 20 mL).
-
Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).
-
-
Purification:
-
Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator.
-
The crude product will be a dark oil or solid. Purify by flash column chromatography on silica gel.
-
Eluent System: Typically, pure hexane or a hexane/dichloromethane gradient is effective for eluting the non-polar PCB product.[4]
-
Combine the fractions containing the pure product (identified by TLC) and evaporate the solvent to yield 2,2',3,3',6-Pentachlorobiphenyl as a white solid or colorless oil.
-
Diagram 3: Experimental Workflow
Caption: Step-by-step workflow for PCB 85 synthesis and analysis.
Analytical Characterization
Confirming the identity and purity of the final product is a non-negotiable step.
| Technique | Parameter | Expected Result for 2,2',3,3',6-Pentachlorobiphenyl |
| GC-MS | Mass Spectrum (EI) | Molecular Ion (M⁺): A characteristic isotopic cluster around m/z 324, 326, 328 due to the presence of five chlorine atoms. The most abundant peak in the cluster will depend on the specific isomer but the pattern is definitive.[17] Fragmentation: Loss of chlorine atoms (M-Cl)⁺ at m/z ~289 and (M-2Cl)⁺ at m/z ~254.[17] |
| ¹H NMR | Chemical Shift | The spectrum will show complex multiplets in the aromatic region (approx. 7.0-7.6 ppm) corresponding to the five protons on the biphenyl core. |
| ¹³C NMR | Chemical Shift | Will display 12 distinct signals in the aromatic region, with carbons bonded to chlorine appearing at lower field. |
| Purity | GC-FID or GC-MS | The product should appear as a single major peak, with purity typically >98% after chromatography. |
Safety, Handling, and Waste Disposal
Trustworthiness through Safety: A protocol's validity is underpinned by its safety. PCBs are classified as probable human carcinogens and are toxic.[2] All operations must be conducted with the highest level of caution.
-
Engineering Controls: All manipulations involving PCB congeners, chlorinated solvents, and starting materials must be performed inside a certified chemical fume hood to prevent inhalation of vapors or dust.[2][18]
-
Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical splash goggles are mandatory at all times.[2][19]
-
Spill Management: In case of a spill, use an absorbent material like vermiculite or sand to contain it. The contaminated material must be collected and treated as hazardous waste. Do not allow PCBs to enter any drainage system.[2][19]
-
Waste Disposal: All waste containing chlorinated compounds (liquid and solid) must be segregated into a designated, clearly labeled hazardous waste container. Disposal must be handled by certified environmental waste management services in accordance with local and national regulations.[19]
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Differences in enantioselective hydroxylation of 2,2′,3,6-tetrachlorobiphenyl (CB45) and 2,2′,3,4′,6-pentachlorobiphenyl (CB91) by human and rat CYP2B subfamilies - Kobe University Repository. [Link]
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Example of mass spectra comparison for pentachlorobiphenyl between... - ResearchGate. [Link]
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Synthesis of polychlorinated biphenyls (PCBs) using the Suzuki-coupling | Request PDF. [Link]
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Reactions of Grignard Reagents - Master Organic Chemistry. [Link]
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